The synthesis of CoxNi1−xFe2O4/multi-walled carbon nanotube nanocomposites and their photocatalytic performance†
RSC Advances Pub Date: 2019-10-21 DOI: 10.1039/C9RA06261K
Abstract
A series of CoxNi1−xFe2O4/multi-walled carbon nanotube (CoxNi1−xFe2O4/MWCNTs) nanocomposites as photocatalysts were successfully synthesized, where CoxNi1−xFe2O4 was synthesized via a one-step hydrothermal approach. Simultaneously, methylene blue (MB) was used as the research object to investigate the catalytic effect of the catalyst in the presence of hydrogen peroxide (H2O2). The results showed that all the photocatalysts exhibited enhanced catalytic activity compared to pure ferrite. In addition, compared with the other photocatalysts, the reaction time was greatly shortened a significantly higher removal rate was achieved using 3-CNF/MWCNTs. There was no significant decrease in photodegradation efficiency after three catalytic cycles, suggesting that CoxNi1−xFe2O4/MWCNTs are recyclable photocatalysts for wastewater treatment. Our results indicate that the CoxNi1−xFe2O4/MWCNT composite can be effectively applied for the removal of organic pollutants as a novel photocatalyst.
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Journal Name：RSC Advances
Research Products
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CAS no.: 118476-89-4
